Cas no 1214374-48-7 (3'-Fluoro-2-nitrobiphenyl-4-carboxylic acid)

• Product Name: 3'-Fluoro-2-nitrobiphenyl-4-carboxylic acid
• CAS No: 1214374-48-7
• MF: C₁₃H₈FNO₄
• MW: 261.205327033997
• CID: 4998606
• Update Time: 2025-05-20

3'-Fluoro-2-nitrobiphenyl-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3'-fluoro-2-nitrobiphenyl-4-carboxylic acid
• 3'-Fluoro-2-nitrobiphenyl-4-carboxylic acid

• Inchi： 1S/C13H8FNO4/c14-10-3-1-2-8(6-10)11-5-4-9(13(16)17)7-12(11)15(18)19/h1-7H,(H,16,17)
• InChI Key： OFXNXLKSFJISEP-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C1C=CC(C(=O)O)=CC=1[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 357
• XLogP3: 3
• Topological Polar Surface Area: 83.1

Additional information on 3'-Fluoro-2-nitrobiphenyl-4-carboxylic acid

Recent Advances in the Application of 3'-Fluoro-2-nitrobiphenyl-4-carboxylic acid (CAS: 1214374-48-7) in Chemical Biology and Pharmaceutical Research

The compound 3'-Fluoro-2-nitrobiphenyl-4-carboxylic acid (CAS: 1214374-48-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This biphenyl derivative, characterized by its fluorine and nitro substituents, serves as a versatile intermediate in the synthesis of various bioactive molecules. Recent studies have highlighted its potential in the development of novel therapeutic agents, particularly in the areas of oncology and infectious diseases. The unique electronic and steric properties conferred by the fluorine atom and nitro group make this compound an attractive scaffold for drug design and optimization.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the use of 3'-Fluoro-2-nitrobiphenyl-4-carboxylic acid as a key building block in the synthesis of small-molecule inhibitors targeting protein-protein interactions (PPIs) involved in cancer progression. The study demonstrated that derivatives of this compound exhibited potent inhibitory activity against the PD-1/PD-L1 axis, a critical immune checkpoint pathway. The fluorine atom was found to enhance the binding affinity of the inhibitors by forming favorable interactions with hydrophobic pockets in the target proteins, while the nitro group facilitated further chemical modifications to optimize pharmacokinetic properties.

Another notable application of 3'-Fluoro-2-nitrobiphenyl-4-carboxylic acid was reported in a recent Nature Communications article, where it was utilized in the development of fluorescent probes for real-time imaging of enzymatic activity in live cells. The nitro group in the compound was strategically reduced to an amine, which was then conjugated with a fluorophore to create a turn-on probe for detecting caspase-3 activity, a key enzyme in apoptosis. This innovative approach provided researchers with a powerful tool for studying cell death mechanisms and screening potential anticancer drugs.

From a synthetic chemistry perspective, advances in the preparation of 3'-Fluoro-2-nitrobiphenyl-4-carboxylic acid have also been achieved. A 2024 Organic Letters publication described a novel palladium-catalyzed cross-coupling method that significantly improved the yield and purity of the compound compared to traditional approaches. This methodological breakthrough has facilitated its broader adoption in medicinal chemistry campaigns, enabling more efficient exploration of structure-activity relationships (SAR) around this scaffold.

The safety profile and ADME (Absorption, Distribution, Metabolism, and Excretion) properties of 3'-Fluoro-2-nitrobiphenyl-4-carboxylic acid derivatives have been systematically investigated in several preclinical studies. Results indicate that while the parent compound shows moderate metabolic stability, strategic modifications to the carboxylic acid moiety can dramatically improve oral bioavailability. These findings underscore the importance of this chemical scaffold in the design of next-generation pharmaceuticals with optimized therapeutic indices.

Looking forward, the unique properties of 3'-Fluoro-2-nitrobiphenyl-4-carboxylic acid position it as a promising candidate for addressing current challenges in drug discovery, particularly in the development of targeted therapies and chemical probes. Ongoing research is exploring its potential in other therapeutic areas, including neurodegenerative diseases and antimicrobial resistance. As synthetic methodologies continue to evolve and our understanding of its biological interactions deepens, this compound is expected to play an increasingly important role in translational chemical biology research.